Cas no 1213208-01-5 ((1S)-1-(5-nitrofuran-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine
• CAS No: 1213208-01-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 6285697
• PubChem ID: 130913915
• Update Time: 2025-10-31

(1S)-1-(5-nitrofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine
• 1213208-01-5
• DTXSID201274012
• EN300-1845368
• (alphaS)-alpha-Methyl-5-nitro-2-furanmethanamine

• Inchi： 1S/C6H8N2O3/c1-4(7)5-2-3-6(11-5)8(9)10/h2-4H,7H2,1H3/t4-/m0/s1
• InChI Key： ORFZKTNPEZKQCU-BYPYZUCNSA-N
• SMILES： O1C(=CC=C1[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 85Ų

Additional information on (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine

Research Brief on (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine (CAS: 1213208-01-5): Recent Advances and Applications

The compound (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine (CAS: 1213208-01-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential. The focus on this specific enantiomer underscores the growing importance of chirality in drug design, as the (1S)-configuration may offer distinct pharmacological advantages over its racemic or (1R)-counterparts.

Recent studies have demonstrated that (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine serves as a key intermediate in the synthesis of novel antimicrobial agents. The nitrofuran moiety, a well-known pharmacophore, is responsible for the compound's ability to interact with bacterial nitroreductases, leading to the generation of reactive intermediates that exhibit potent bactericidal effects. Researchers have successfully incorporated this compound into larger molecular frameworks, yielding derivatives with enhanced activity against drug-resistant strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

In addition to its antimicrobial properties, (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine has shown promise in cancer research. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those with elevated levels of nitroreductase activity. The mechanism appears to involve the bioreduction of the nitro group, leading to the formation of DNA-damaging species within tumor cells. This targeted approach minimizes damage to healthy tissues, addressing a major challenge in conventional chemotherapy.

The synthetic accessibility of (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine has been another area of recent advancement. Researchers have developed asymmetric synthesis routes that yield the desired enantiomer with high optical purity (>99% ee) and good overall yield. These methods often employ chiral auxiliaries or catalysts, with some protocols achieving the transformation in fewer than five steps from commercially available starting materials. The scalability of these synthetic routes makes this compound particularly attractive for industrial applications.

Pharmacokinetic studies of (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine derivatives have provided valuable insights into their drug-like properties. While the parent compound shows moderate oral bioavailability, structural modifications have led to improved metabolic stability and tissue distribution profiles. Recent in vivo studies in rodent models have demonstrated that certain derivatives maintain therapeutic plasma concentrations for extended periods, with favorable safety margins. These findings suggest that optimized versions of this chemical scaffold could progress to clinical trials in the near future.

Looking ahead, researchers are exploring the potential of (1S)-1-(5-nitrofuran-2-yl)ethan-1-amine in other therapeutic areas, including parasitic diseases and inflammatory conditions. The compound's ability to modulate redox processes in biological systems makes it a versatile platform for drug development. As our understanding of its structure-activity relationships deepens, we anticipate the emergence of more sophisticated derivatives with tailored pharmacological profiles. The continued investigation of this compound and its analogs represents an exciting frontier in medicinal chemistry, with potential implications for addressing unmet medical needs across multiple disease areas.